Cas no 89465-82-7 (4,5-Dichlorothiophene-2,3-dicarbaldehyde)

4,5-Dichlorothiophene-2,3-dicarbaldehyde structure
89465-82-7 structure
Product Name:4,5-Dichlorothiophene-2,3-dicarbaldehyde
CAS No:89465-82-7
Molecular Formula:C6H2Cl2O2S
Molecular Weight:209.0499
CID:2950784
PubChem ID:84819466

4,5-Dichlorothiophene-2,3-dicarbaldehyde Properties

Names and Identifiers

    • 4,5-二氯噻吩-2,3-二甲醛
    • 4,5-Dichlorothiophene-2,3-dicarbaldehyde
    • 89465-82-7
    • InChIKey: TYWCOPQHONESAD-UHFFFAOYSA-N
    • Inchi: 1S/C6H2Cl2O2S/c7-5-3(1-9)4(2-10)11-6(5)8/h1-2H
    • SMILES: ClC1=C(SC(C([H])=O)=C1C([H])=O)Cl

Computed Properties

  • Exact Mass: 207.9152559g/mol
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 2
  • Monoisotopic Mass: 207.9152559g/mol
  • Heavy Atom Count: 11
  • Complexity: 176
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2.4
  • Topological Polar Surface Area: 62.4

4,5-Dichlorothiophene-2,3-dicarbaldehyde Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Alichem
A169004765-1g
4,5-Dichlorothiophene-2,3-dicarbaldehyde
89465-82-7 95%
1g
$568.00 2023-08-31
Chemenu
CM199433-1g
4,5-dichlorothiophene-2,3-dicarbaldehyde
89465-82-7 95%
1g
$659 2021-08-05
Crysdot LLC
CD11026352-1g
4,5-Dichlorothiophene-2,3-dicarbaldehyde
89465-82-7 95+%
1g
$698
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1748018-1g
4,5-Dichlorothiophene-2,3-dicarbaldehyde
89465-82-7 98%
1g
¥6142.00

4,5-Dichlorothiophene-2,3-dicarbaldehyde Related Literature

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